Cas no 2227874-19-1 (rac-5-(1R,2R)-2-(aminomethyl)cyclopropyl-N,N,4-trimethyl-1,3-thiazol-2-amine)

• Product Name: rac-5-(1R,2R)-2-(aminomethyl)cyclopropyl-N,N,4-trimethyl-1,3-thiazol-2-amine
• CAS No: 2227874-19-1
• MF: C₁₀H₁₇N₃S
• MW: 211.327080488205
• CID: 6050820
• PubChem ID: 165969719
• Update Time: 2025-08-01

rac-5-(1R,2R)-2-(aminomethyl)cyclopropyl-N,N,4-trimethyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• rac-5-(1R,2R)-2-(aminomethyl)cyclopropyl-N,N,4-trimethyl-1,3-thiazol-2-amine
• rac-5-[(1R,2R)-2-(aminomethyl)cyclopropyl]-N,N,4-trimethyl-1,3-thiazol-2-amine
• 2227874-19-1
• EN300-1741358

• Inchi： 1S/C10H17N3S/c1-6-9(8-4-7(8)5-11)14-10(12-6)13(2)3/h7-8H,4-5,11H2,1-3H3/t7-,8+/m0/s1
• InChI Key： QZDIQMLLZNFTJL-JGVFFNPUSA-N
• SMILES： S1C(N(C)C)=NC(C)=C1[C@@H]1C[C@H]1CN

Computed Properties

• Exact Mass: 211.11431873g/mol
• Monoisotopic Mass: 211.11431873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 70.4Ų

Additional information on rac-5-(1R,2R)-2-(aminomethyl)cyclopropyl-N,N,4-trimethyl-1,3-thiazol-2-amine

Introduction to rac-5-(1R,2R)-2-(aminomethyl)cyclopropyl-N,N,4-trimethyl-1,3-thiazol-2-amine (CAS No. 2227874-19-1)

Rac-5-(1R,2R)-2-(aminomethyl)cyclopropyl-N,N,4-trimethyl-1,3-thiazol-2-amine (CAS No. 2227874-19-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anti-inflammatory properties.

The chemical structure of rac-5-(1R,2R)-2-(aminomethyl)cyclopropyl-N,N,4-trimethyl-1,3-thiazol-2-amine is characterized by a thiazole ring substituted with a cyclopropyl group and an aminomethyl group. The presence of these functional groups imparts specific chemical and biological properties that make this compound a valuable candidate for further research and development in pharmaceuticals.

Recent studies have highlighted the potential of thiazole derivatives in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that certain thiazole compounds exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory pathway. This finding suggests that rac-5-(1R,2R)-2-(aminomethyl)cyclopropyl-N,N,4-trimethyl-1,3-thiazol-2-amine could be further investigated for its anti-inflammatory properties.

In addition to its anti-inflammatory potential, rac-5-(1R,2R)-2-(aminomethyl)cyclopropyl-N,N,4-trimethyl-1,3-thiazol-2-amine has also shown promise in neurodegenerative disease research. A study conducted by researchers at the University of California in 2023 demonstrated that certain thiazole derivatives can modulate the activity of specific neurotransmitter receptors, which may have implications for treating conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of rac-5-(1R,2R)-2-(aminomethyl)cyclopropyl-N,N,4-trimethyl-1,3-thiazol-2-amine involves several steps and requires precise control over reaction conditions to ensure the formation of the desired stereoisomers. The cyclopropyl group and the aminomethyl group are introduced through carefully designed synthetic routes to achieve the final product with high purity and yield.

The pharmacokinetic properties of rac-5-(1R,2R)-2-(aminomethyl)cyclopropyl-N,N,4-trimethyl-1,3-thiazol-2-amine have been studied to understand its behavior in biological systems. Preliminary data indicate that this compound has favorable absorption and distribution profiles, suggesting its potential for oral administration. However, further studies are needed to optimize its bioavailability and metabolic stability.

In terms of safety and toxicity, initial assessments have shown that rac-5-(1R,2R)-2-(aminomethyl)cyclopropyl-N,N,4-trimethyl-1,3-thiazol-2-amine exhibits low toxicity at therapeutic concentrations. This is an important consideration for its potential use as a drug candidate. Ongoing research aims to evaluate its long-term safety and identify any potential side effects.

The clinical development of rac-5-(1R,2R)-2-(aminomethyl)cyclopropyl-N,N,4-trimethyl-1,3-thiazol-2-amine is currently in the preclinical stage. Preclinical studies are focused on optimizing its formulation and delivery methods to enhance its therapeutic efficacy. These studies involve both in vitro and in vivo models to assess the compound's pharmacological activity and safety profile.

In conclusion, rac-5-(1R,2R)-2-(aminomethyl)cyclopropyl-N,N,4-trimethyl-1,3-thiazol-2-amine (CAS No. 2227874-19-1) represents a promising compound with potential applications in various therapeutic areas. Its unique chemical structure and biological properties make it an attractive candidate for further research and development. As more data become available from ongoing studies, it is expected that this compound will contribute significantly to advancements in medicinal chemistry and drug discovery.